Cas no 5739-10-6 (2-(1H-imidazol-1-yl)ethan-1-amine)

• Product Name: 2-(1H-imidazol-1-yl)ethan-1-amine
• CAS No: 5739-10-6
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD06798214
• CID: 366832
• PubChem ID: 430667
• Update Time: 2025-04-19

2-(1H-imidazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)ethanamine
• 1H-Imidazole-1-ethanamine
• 2-Imidazol-1-yl-ethylamine
• 2-IMIDAZOL-1-YL-ETHYLAMINE DIHYDROCHLORIDE
• N-(2-Aminoethyl)imidazole
• 2-(1H-imidazol-1-yl)ethan-1-amine
• 2-imidazol-1-ylethanamine
• J-509697
• 2-(1H-Imidazol-1-yl)ethanamine, AldrichCPR
• Z147642864
• AKOS000122891
• 2-(1H-imidazol-1-yl) ethanamine
• 2-(1H-imidazol-1-yl)-ethyl-amine
• BB 0219897
• CS-0045185
• AM20100404
• EN300-22473
• 5739-10-6
• b-imidazolylethylamine
• YCIRHAGYEUJTFH-UHFFFAOYSA-N
• AC7946
• 2-(imidazol-1-yl)ethylamine
• DTXSID70972881
• SCHEMBL311448
• N-(2-aminoethyl)-imidazole
• AB92487
• SY079565
• AC-20616
• 2-(1-imidazolyl)ethanamine
• 2-(imidazole-1-yl)-ethylamine
• 1-(2-aminoethyl)imidazole
• [2-(1H-IMIDAZOL-1-YL)ETHYL]AMINE
• BP-10773
• 2-(1H-IMIDAZOL-1-YL)-1-ETHANAMINE
• MFCD03093042
• BS-12803
• AB13191
• SCHEMBL8606878
• A831423
• DB-002457
• ?-AMINOETHYLIMIDAZOLE
• STK353417
• ALBB-012920
• DB-002384

• MDL： MFCD06798214
• Inchi： 1S/C5H9N3/c6-1-3-8-4-2-7-5-8/h2,4-5H,1,3,6H2
• InChI Key： YCIRHAGYEUJTFH-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCN

Computed Properties

• Exact Mass: 111.08000
• Monoisotopic Mass: 111.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• Density: 1.15
• Boiling Point: 283 ºC
• Flash Point: 125 ºC
• Refractive Index: 1.577
• PSA: 43.84000
• LogP: 0.54210

2-(1H-imidazol-1-yl)ethan-1-amine Security Information

• HazardClass：IRRITANT